molecular formula C13H21Cl2F3N4 B6242886 1-methyl-4-[3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl]piperidine dihydrochloride CAS No. 2378503-29-6

1-methyl-4-[3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl]piperidine dihydrochloride

Cat. No. B6242886
CAS RN: 2378503-29-6
M. Wt: 361.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, also known as 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine dihydrochloride, has a CAS Number of 2361645-57-8 . It is a powder with a molecular weight of 307.27 . The IUPAC name is 3-methyl-1-(1-methylpiperidin-4-yl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine dihydrochloride .


Molecular Structure Analysis

The InChI code for this compound is 1S/C13H22N4.2ClH/c1-10-15-13(11-3-6-16(2)7-4-11)12-9-14-5-8-17(10)12;;/h11,14H,3-9H2,1-2H3;2*1H . This code provides a way to represent the compound’s molecular structure in a textual format.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . It has a significant electronegativity due to the presence of the trifluoromethyl group . This group is often described as having an electronegativity that is intermediate between the electronegativities of fluorine and chlorine .

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-4-[3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl]piperidine dihydrochloride involves the reaction of 1-methylpiperidine with 3-(trifluoromethyl)pyrazin-2-amine, followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1-methylpiperidine", "3-(trifluoromethyl)pyrazin-2-amine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 1-methylpiperidine is reacted with 3-(trifluoromethyl)pyrazin-2-amine in the presence of a suitable solvent and a catalyst to form the desired product.", "Step 2: The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt of the compound.", "Step 3: The dihydrochloride salt is then purified by recrystallization to obtain the final product." ] }

CAS RN

2378503-29-6

Product Name

1-methyl-4-[3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl]piperidine dihydrochloride

Molecular Formula

C13H21Cl2F3N4

Molecular Weight

361.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.